Cas no 1314765-80-4 (1-(2-Tert-butylphenyl)cyclobutan-1-amine)

1-(2-Tert-butylphenyl)cyclobutan-1-amine structure
1314765-80-4 structure
Product Name:1-(2-Tert-butylphenyl)cyclobutan-1-amine
CAS No:1314765-80-4
MF:C14H21N
MW:203.32324385643
MDL:MFCD19699438
CID:5603808
PubChem ID:129955792
Update Time:2023-09-01

1-(2-Tert-butylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1314765-80-4
    • 1-(2-tert-butylphenyl)cyclobutan-1-amine
    • EN300-1868708
    • 1-(2-Tert-butylphenyl)cyclobutan-1-amine
    • MDL: MFCD19699438
    • Inchi: 1S/C14H21N/c1-13(2,3)11-7-4-5-8-12(11)14(15)9-6-10-14/h4-5,7-8H,6,9-10,15H2,1-3H3
    • InChI Key: MFXVYOCBBZZCPJ-UHFFFAOYSA-N
    • SMILES: NC1(C2C=CC=CC=2C(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

1-(2-Tert-butylphenyl)cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868708-0.05g
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$1129.0 2023-08-31
Enamine
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Enamine
EN300-1868708-0.5g
1-(2-tert-butylphenyl)cyclobutan-1-amine
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EN300-1868708-1.0g
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Enamine
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Enamine
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Enamine
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$5774.0 2023-06-01
Enamine
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